Cas no 863587-97-7 (6-4-(furan-2-carbonyl)piperazin-1-yl-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 6-4-(furan-2-carbonyl)piperazin-1-yl-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 863587-97-7
• MF: C₁₄H₁₆N₄O₄
• MW: 304.301242828369
• CID: 5557029
• Update Time: 2025-07-20

6-4-(furan-2-carbonyl)piperazin-1-yl-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-(2-furanylcarbonyl)-4-(1,2,3,6-tetrahydro-1-methyl-2,6-dioxo-4-pyrimidinyl)- (9CI)
• 6-[4-(2-Furanylcarbonyl)-1-piperazinyl]-3-methyl-2,4(1H,3H)-pyrimidinedione
• 6-4-(furan-2-carbonyl)piperazin-1-yl-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione

• Inchi： 1S/C14H16N4O4/c1-16-12(19)9-11(15-14(16)21)17-4-6-18(7-5-17)13(20)10-3-2-8-22-10/h2-3,8-9H,4-7H2,1H3,(H,15,21)
• InChI Key： UNCPQGJJDZWQEE-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C(=O)C=C(N2CCN(C(=O)C3=CC=CO3)CC2)N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 6-4-(furan-2-carbonyl)piperazin-1-yl-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione

Comprehensive Analysis of 6-4-(furan-2-carbonyl)piperazin-1-yl-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 863587-97-7)

The compound 6-4-(furan-2-carbonyl)piperazin-1-yl-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 863587-97-7) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its complex name reflects its intricate molecular architecture, which combines a furan-2-carbonyl moiety with a piperazine ring and a tetrahydropyrimidine-2,4-dione core. This combination of functional groups makes it a promising candidate for various applications, particularly in drug discovery and development.

One of the most intriguing aspects of 6-4-(furan-2-carbonyl)piperazin-1-yl-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione is its potential role in targeting specific biological pathways. Researchers have explored its interactions with enzymes and receptors, particularly those involved in inflammatory and neurological processes. The presence of the furan-2-carbonyl group suggests potential bioactivity, as furan derivatives are known for their diverse pharmacological properties, including antimicrobial and anti-inflammatory effects.

In recent years, the scientific community has shown growing interest in tetrahydropyrimidine-2,4-dione derivatives due to their versatility in drug design. These compounds are often investigated for their ability to modulate protein-protein interactions, making them valuable tools in the development of novel therapeutics. The incorporation of a piperazine ring further enhances the molecule's solubility and bioavailability, which are critical factors in pharmacokinetics.

The synthesis of 6-4-(furan-2-carbonyl)piperazin-1-yl-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its structure and purity. These analytical methods ensure that the compound meets the stringent quality standards required for pharmaceutical applications.

From a commercial perspective, 863587-97-7 is often sought after by research institutions and pharmaceutical companies engaged in high-throughput screening and lead optimization. Its unique structure makes it a valuable scaffold for the development of new drugs, particularly in areas such as oncology, neurology, and infectious diseases. The demand for such specialized compounds is expected to rise as the pharmaceutical industry continues to invest in innovative therapies.

Environmental and safety considerations are also paramount when working with 6-4-(furan-2-carbonyl)piperazin-1-yl-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione. While it is not classified as a hazardous material, proper handling and storage protocols must be followed to ensure workplace safety. Researchers are encouraged to consult material safety data sheets (MSDS) and adhere to best practices in laboratory management.

In conclusion, 6-4-(furan-2-carbonyl)piperazin-1-yl-3-methyl-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 863587-97-7) represents a fascinating area of study in modern chemistry and pharmacology. Its multifaceted structure and potential applications make it a compound of significant interest to both academic and industrial researchers. As scientific advancements continue to unfold, this molecule may play a pivotal role in the development of next-generation therapeutics.